Cas no 81965-23-3 (PROPANAMIDE, 3-[[[(2-CHLOROETHYL)NITROSOAMINO]CARBONYL]AMINO]-)

• Product Name: PROPANAMIDE, 3-[[[(2-CHLOROETHYL)NITROSOAMINO]CARBONYL]AMINO]-
• CAS No: 81965-23-3
• MF: C₆H₁₁ClN₄O₃
• MW: 222.629539728165
• CID: 3504693
• PubChem ID: 13050913
• Update Time: 2025-04-21

PROPANAMIDE, 3-[[[(2-CHLOROETHYL)NITROSOAMINO]CARBONYL]AMINO]- Chemical and Physical Properties

Names and Identifiers

• PROPANAMIDE, 3-[[[(2-CHLOROETHYL)NITROSOAMINO]CARBONYL]AMINO]-
• 3-({[(2-chloroethyl)(nitroso)amino]carbonyl}amino)propanamide
• CHEMBL353684
• SCHEMBL11053528
• 3-[[[(2-Chloroethyl)nitrosoamino]carbonyl]amino]propanamide
• DTXSID601189611
• 81965-23-3

• Inchi： 1S/C6H11ClN4O3/c7-2-4-11(10-14)6(13)9-3-1-5(8)12/h1-4H2,(H2,8,12)(H,9,13)
• InChI Key： PCLOKSCIVGPPIB-UHFFFAOYSA-N
• SMILES： ClCCN(C(NCCC(N)=O)=O)N=O

Computed Properties

• Exact Mass: 222.0519679Da
• Monoisotopic Mass: 222.0519679Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 105Ų